(3R,4S)-4-fluoro-N-(oxolan-3-yl)oxolan-3-amine

• IUPAC Name: (3R,4S)-4-fluoro-N-(oxolan-3-yl)oxolan-3-amine
• InChI: InChI=1S/C8H14FNO2/c9-7-4-12-5-8(7)10-6-1-2-11-3-6/h6-8,10H,1-5H2/t6?,7-,8-/m1/s1
• InChI Key: NTCSUMLGJRPGBW-SPDVFEMOSA-N
• Canonical SMILES: C1COCC1NC2COCC2F
• Isomeric SMILES: C1COCC1N[C@@H]2COC[C@H]2F
• Molecular Formula: C8H14FNO2
• Molecular Weight: 175.20 g/mol

Description

(3R,4S)-4-Fluoro-N-(oxolan-3-yl)oxolan-3-amine, commonly referred to as FNOA, is a chiral amine compound found in a wide range of products, from pharmaceuticals to food additives. It is a versatile compound with a variety of applications in the chemical, pharmaceutical, and food industries.

Scientific Research Applications

Chiral Resolution and Analytical Applications

• A study by Rodríguez-Escrich et al. introduced a synthetic, enantiopure chiral resolution reagent, which reacts with a variety of α-chiral primary and secondary amines. This fluorinated compound facilitates the analysis of scalemic mixtures of amines, demonstrating its utility in the regioselective ring-opening and straightforward identification of diastereomeric products through NMR and HPLC, highlighting its versatility in chiral analysis (Rodríguez-Escrich et al., 2005).

Electrochemical Fluorination

• Takashi et al. explored the electrochemical fluorination (ECF) of ester derivatives derived from oxolane, leading to the synthesis of perfluoro compounds. This study provides insights into the ECF process and its application in synthesizing fluorinated derivatives, which could have implications for compounds like "(3R,4S)-4-fluoro-N-(oxolan-3-yl)oxolan-3-amine" (Takashi et al., 2005).

Cobalt-Catalyzed Ring-Opening Carbonylation

• Cobalt-catalyzed ring-opening carbonylation of cyclic ethers, including oxolanes, offers a pathway to siloxy amides. This methodology could be relevant for the functionalization or transformation of compounds structurally related to "(3R,4S)-4-fluoro-N-(oxolan-3-yl)oxolan-3-amine," highlighting the potential for creating value-added products from cyclic ethers (Y. Tsuji et al., 1989).

Synthesis and Functionalization

• Research on fluorocyclization strategies to construct four-membered heterocycles, as presented by Zhang et al., showcases the utility of fluorinated compounds in synthesizing oxetanes and azetidines. This approach, which includes polarizing the C═C double bond to facilitate cyclization, may offer insights into similar methodologies applicable to the synthesis or modification of "(3R,4S)-4-fluoro-N-(oxolan-3-yl)oxolan-3-amine" (Zhang et al., 2021).